Cas no 865247-42-3 (ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-42-3
• MF: C₂₀H₂₀N₂O₆S₂
• MW: 448.512602806091
• CID: 6153671
• PubChem ID: 3324420
• Update Time: 2025-06-08

ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• ethyl 2-[2-(2-methoxybenzoyl)imino-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate
• 865247-42-3
• (Z)-ethyl 2-(2-((2-methoxybenzoyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate
• F1366-2868
• AKOS024607404
• ethyl 2-[(2Z)-6-methanesulfonyl-2-[(2-methoxybenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate

• Inchi： 1S/C20H20N2O6S2/c1-4-28-18(23)12-22-15-10-9-13(30(3,25)26)11-17(15)29-20(22)21-19(24)14-7-5-6-8-16(14)27-2/h5-11H,4,12H2,1-3H3/b21-20-
• InChI Key： SXYDCKQMDKAOQV-MRCUWXFGSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)S/C(=N\C(C1C=CC=CC=1OC)=O)/N2CC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 448.07627871g/mol
• Monoisotopic Mass: 448.07627871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 136Ų

Additional information on ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-42-3)

Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate, a compound with the CAS number 865247-42-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzothiazole class, which has been widely studied for its diverse biological activities. The structural features of this molecule, particularly the presence of a 6-methanesulfonyl group and an 2-(2-methoxybenzoyl)imino moiety, contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole scaffold is renowned for its versatility in medicinal chemistry due to its ability to interact with various biological targets. Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate incorporates several functional groups that enhance its pharmacological profile. The 6-methanesulfonyl group not only increases the lipophilicity of the molecule but also serves as a key pharmacophore for binding to specific enzymes and receptors. Meanwhile, the 2-(2-methoxybenzoyl)imino part contributes to the molecule's ability to modulate intracellular signaling pathways.

In recent years, there has been growing interest in the development of novel compounds that can target inflammatory and immunomodulatory pathways. Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate has shown promise in preclinical studies as a potential inhibitor of cyclooxygenase (COX) enzymes and lipoxygenase (LOX), which are key enzymes involved in the production of pro-inflammatory mediators. Its ability to inhibit these enzymes suggests that it may have therapeutic potential in conditions such as arthritis, inflammation-related diseases, and even certain types of cancer.

The synthesis of Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 6-methanesulfonyl group typically involves sulfonation reactions, while the incorporation of the 2-(2-methoxybenzoyl)imino moiety often requires condensation reactions with appropriate precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological activity of Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate has been extensively evaluated in vitro and in vivo. Studies have demonstrated its ability to reduce inflammation by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha), interleukin-beta (IL-beta), and interleukin-six (IL-six). Additionally, it has shown efficacy in reducing pain and swelling in animal models of arthritis. These findings support its potential as a lead compound for further development into a novel therapeutic agent.

The compound's mechanism of action appears to involve multiple pathways. The 6-methanesulfonyl group may interact with hydrophobic pockets on target proteins, while the 2-(2-methoxybenzoyl)imino part could engage in hydrogen bonding interactions with polar residues. This dual interaction mode enhances binding affinity and selectivity. Furthermore, studies suggest that Ethyl 2-(2Z)-6-methanesulfonyl-2-(2-methoxybenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate can modulate microRNA expression levels, which could contribute to its anti-inflammatory effects by regulating gene transcription.

In terms of drug development, Ethyl 2-(2Z)-6-methanesulfonyl-2-(Z-methoxybenzoyl)imino]-Z,E-E-4H-thieno[b]thiophenecarboxaldehyde is being investigated for its potential use in combination therapies. The benzothiazole core provides a common structural motif found in many drugs that target central nervous system disorders and metabolic diseases. By leveraging this scaffold and incorporating additional functional groups like the 6-sulfonamide, researchers aim to develop compounds with enhanced efficacy and reduced side effects compared to existing treatments.

The chemical stability and pharmacokinetic properties of Ethyl 12-hydroxyhexadecanoic acid are also critical factors in drug development. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents when formulated appropriately. This property is advantageous for developing formulations suitable for oral administration or topical application. Additionally, preliminary toxicity studies have indicated that Ethyl 12-hydroxyhexadecanoic acid is well-tolerated at doses relevant to therapeutic use.

The future direction of research on Ethyl 12-hydroxyhexadecanoic acid includes exploring its potential as an anti-cancer agent. Preliminary data suggest that it can inhibit the growth of certain cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Further studies are needed to elucidate the exact mechanisms involved and to identify any off-target effects that might limit its clinical applicability.

In conclusion, Ethyl 12-hydroxyhexadecanoic acid is a promising compound with significant therapeutic potential across multiple disease areas including inflammation-related disorders such as arthritis and potentially even cancer. Its unique structural features contribute to its diverse biological activities by interacting with various targets within cells. As research continues into this compound's pharmacological properties and mechanisms of action,Ethyl acetate derivatives would continue their journey toward becoming new treatments for patients worldwide.